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Compound of Interest

Compound Name: S-p-Methylbenzyl-L-cysteine

Cat. No.: B554655

Absence of specific safety data for S-p-Methylbenzyl-L-cysteine necessitates a cautious
approach, leveraging information from structurally similar compounds. This guide provides
essential safety and logistical information for researchers, scientists, and drug development
professionals, emphasizing procedural steps for safe handling, storage, and disposal.

Due to the lack of a specific Safety Data Sheet (SDS) for S-p-Methylbenzyl-L-cysteine (CAS
No. 42294-52-0), the following recommendations are based on the known hazards of
structurally related compounds, namely L-Cysteine and S-Benzyl-L-cysteine. The presence of
the p-methylbenzyl group may influence the toxicological properties, and therefore, a
conservative approach to safety is paramount.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling S-p-Methylbenzyl-L-cysteine, a comprehensive PPE strategy is crucial to
minimize exposure. This includes protection for the hands, eyes, and respiratory system.

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against dust particles
and potential splashes.
Standard safety glasses are

not sufficient.

Hand Protection

Nitrile or neoprene gloves.

Provides a barrier against skin
contact. Gloves should be
inspected for integrity before
each use and disposed of after

handling the substance.[1][2]

Respiratory Protection

A NIOSH-approved respirator
is recommended, especially
when handling the powder
outside of a ventilated
enclosure or if dust is
generated.[3] A dust mask may
be sufficient for small
quantities in a well-ventilated

area.

Prevents inhalation of fine
particles which may cause

respiratory tract irritation.[3]

Body Protection

A lab coat or chemical-

resistant apron.

Protects skin and personal

clothing from contamination.

Quantitative Hazard Data from Structurally Similar

Compounds

The following table summarizes key toxicological data for L-Cysteine, a structurally related

compound. This information should be used as a reference point for assessing the potential

hazards of S-p-Methylbenzyl-L-cysteine.
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Acute Oral Toxicity
Compound CAS No. Other Hazards
(LD50)

Harmful if swallowed.
[31[4][5] May cause
eye, skin, and
) respiratory tract
L-Cysteine 52-90-4 1890 mg/kg (Rat)[3] o
irritation.[3] May form
combustible dust

concentrations in air.

[6]

Operational Plan: From Receipt to Disposal

A systematic approach to handling S-p-Methylbenzyl-L-cysteine ensures safety at every
stage.

Receiving and Inspection

e Upon receipt, inspect the container for any damage or leaks.

 Verify that the container is properly labeled with the chemical name and any hazard
warnings.

o Wear appropriate PPE (gloves and eye protection) during inspection.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]
o Keep away from incompatible materials such as strong oxidizing agents.[5]

o The storage area should be clearly marked.

Handling and Use

» All handling of S-p-Methylbenzyl-L-cysteine powder should be conducted in a well-
ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[7]
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» Avoid generating dust.[4][5] Use appropriate tools for transferring the powder, such as a
spatula or scoop.

e Wear the full complement of recommended PPE.

 After handling, wash hands thoroughly with soap and water.[4][5]

Spill Management

¢ In case of a spill, evacuate the area if necessary.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed container for disposal.[8]

» Clean the spill area with a wet cloth or paper towels, and dispose of the cleaning materials in
the same sealed container.

o For large spills, contact your institution's environmental health and safety (EHS) department.

Disposal

o Dispose of S-p-Methylbenzyl-L-cysteine and any contaminated materials in accordance
with local, state, and federal regulations.

e |tis the responsibility of the waste generator to properly characterize the waste.[6]

e Do not dispose of down the drain or in regular trash.[6] Contact a licensed professional
waste disposal service.[6]

Visualizing the Safety Workflow

The following diagram illustrates the key decision points and procedures for the safe handling
of S-p-Methylbenzyl-L-cysteine.
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Safe Handling Workflow for S-p-Methylbenzyl-L-cysteine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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